![molecular formula C7H7BrClN3 B6191364 7-bromo-2-methyl-1H-imidazo[4,5-c]pyridine hydrochloride CAS No. 2648940-84-3](/img/no-structure.png)
7-bromo-2-methyl-1H-imidazo[4,5-c]pyridine hydrochloride
Description
“7-bromo-2-methyl-1H-imidazo[4,5-c]pyridine hydrochloride” is a chemical compound with the empirical formula C7H6BrN3 . It is a solid substance .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, there are general methods for synthesizing imidazo[4,5-c]pyridine derivatives. For instance, 5-bromopyridine-2,3-diamine can react with benzaldehyde to afford the corresponding 6-Bromo-2-phenyl-3H-imidazo [4,5-b]pyridine .Molecular Structure Analysis
The molecular structure of “this compound” includes an imidazole ring fused with a pyridine moiety . The SMILES string representation of the molecule is Cn1cnc2cncc(Br)c12 .Physical and Chemical Properties Analysis
“this compound” is a solid substance . Its molecular weight is 212.05 . The compound’s InChI key is JDHYFPSQNGSLOM-UHFFFAOYSA-N .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromo-2-methyl-1H-imidazo[4,5-c]pyridine hydrochloride involves the reaction of 2-methyl-1H-imidazo[4,5-c]pyridine with bromine in the presence of a suitable solvent, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2-methyl-1H-imidazo[4,5-c]pyridine", "Bromine", "Solvent (e.g. dichloromethane)" ], "Reaction": [ "Add bromine to a solution of 2-methyl-1H-imidazo[4,5-c]pyridine in a suitable solvent, such as dichloromethane, at a temperature of around 0-5°C.", "Allow the reaction mixture to warm to room temperature and stir for several hours.", "Quench the reaction by adding hydrochloric acid to the mixture.", "Extract the product with a suitable solvent, such as ethyl acetate.", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Purify the product by recrystallization from a suitable solvent, such as ethanol, to obtain the hydrochloride salt of 7-bromo-2-methyl-1H-imidazo[4,5-c]pyridine." ] } | |
CAS No. |
2648940-84-3 |
Molecular Formula |
C7H7BrClN3 |
Molecular Weight |
248.5 |
Purity |
95 |
Origin of Product |
United States |
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